Diethyl 3-oxoheptanedioate
Overview
Description
Diethyl 3-oxoheptanedioate (also known as DEH) is a dicarboxylic acid ester, which is a type of organic compound. It is a colorless liquid with a pungent odor, and is soluble in water and other organic solvents. DEH is used in a variety of scientific research applications, including as a solvent in organic synthesis, as a reagent for the preparation of other compounds, and as a catalyst in chemical reactions.
Scientific Research Applications
Chemical Synthesis and Molecular Structure Analysis
Diethyl 3-oxoheptanedioate and its derivatives play a significant role in chemical synthesis. For instance, the condensation of diethyl 2,4,6-trioxoheptanedioate with specific phenols leads to the synthesis of chromeno[4,3-b]pyridines, a class of compounds with potential applications in various fields, including medicinal chemistry. The structural details of these compounds, such as isomers, have been elucidated through methods like X-ray analysis, highlighting the compound's utility in advanced chemical research (Mamedov et al., 2008).
Electrochemistry and Complexation with Metal Ions
This compound derivatives have been studied for their electrochemical properties and complexation behaviors with metal ions like lanthanides. Such studies are crucial for understanding the redox behavior of these compounds and their potential applications in areas like materials science and catalysis (Amarandei et al., 2014).
Pharmaceutical and Perfumery Applications
The compound and its derivatives find applications in the synthesis of various pharmaceutical and perfumery products. For example, specific processes involving diethyl malonate lead to the production of compounds used in perfumery (Zhou Yong-chang, 2005).
Polymer Science
In polymer science, derivatives of this compound are utilized in the polymerization processes. For instance, the lipase-catalyzed polymerization of diethyl carbonate and diol, involving compounds like 1,3-propanediol, is an example of its application in creating specific types of polymers (Matsumura et al., 2000).
Environmental Chemistry
In environmental chemistry, derivatives of this compound have been identified in marine aerosols. The identification and analysis of such compounds in the environment are crucial for understanding atmospheric chemistry and environmental pollution (Sakaguchi & Kawamura, 1994).
Mechanism of Action
Target of Action
Diethyl 3-oxoheptanedioate, also known as Diethyl 3-oxopimelate, is a biochemical reagent . It is used as a reactant in various chemical reactions, suggesting that its targets could be the reactants in these reactions .
Mode of Action
It is known to be involved in several chemical reactions, including the regioselective one-pot synthesis of 1,3,4-trisubstituted-1H-pyrazoles, the synthesis of lupinine via stereoselective multicomponent condensation, and the solvent-free condensation of β-keto esters with amidoximes .
Biochemical Pathways
Given its involvement in various chemical reactions, it can be inferred that it plays a role in the biochemical pathways related to these reactions .
Result of Action
Given its role as a reactant in various chemical reactions, it can be inferred that it contributes to the formation of the products of these reactions .
Action Environment
Like any chemical compound, its stability and reactivity are likely to be influenced by factors such as temperature, ph, and the presence of other chemicals .
properties
IUPAC Name |
diethyl 3-oxoheptanedioate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O5/c1-3-15-10(13)7-5-6-9(12)8-11(14)16-4-2/h3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTMQRCLOAACETL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC(=O)CC(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70193433 | |
Record name | Diethyl 3-oxoheptanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70193433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40420-22-2 | |
Record name | Heptanedioic acid, 3-oxo-, 1,7-diethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40420-22-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Diethyl 3-oxoheptanedioate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040420222 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Diethyl 3-oxoheptanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70193433 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Diethyl 3-oxoheptanedioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.903 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DIETHYL 3-OXOHEPTANEDIOATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S5AY9ZBZ4R | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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